Cas no 554402-60-7 (3-Amino-3-(4-(2-amino-2-oxoethoxy)-3-methoxyphenyl)propanoic acid)

• Product Name: 3-Amino-3-(4-(2-amino-2-oxoethoxy)-3-methoxyphenyl)propanoic acid
• CAS No: 554402-60-7
• MF: C₁₂H₁₆N₂O₅
• MW: 268.265843391418
• MDL: MFCD02656476
• CID: 3157361
• PubChem ID: 4536076
• Update Time: 2025-06-15

3-Amino-3-(4-(2-amino-2-oxoethoxy)-3-methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-3-(4-(2-amino-2-oxoethoxy)-3-methoxyphenyl)propanoic acid
• 3-Amino-3-(4-(2-amino-2-oxoethoxy)-3-methoxyphenyl)propanoicacid
• 3-amino-3-[4-(2-amino-2-oxoethoxy)-3-methoxyphenyl]propanoic acid
• ALBB-007464
• 3-amino-3-[4-(carbamoylmethoxy)-3-methoxyphenyl]propanoic acid
• MFCD02656476
• Oprea1_689485
• SR-01000095718-1
• LS-02792
• AKOS000265952
• H24612
• 554402-60-7
• SR-01000095718
• STK504551
• EU-0099991

• MDL： MFCD02656476
• Inchi： 1S/C12H16N2O5/c1-18-10-4-7(8(13)5-12(16)17)2-3-9(10)19-6-11(14)15/h2-4,8H,5-6,13H2,1H3,(H2,14,15)(H,16,17)
• InChI Key： IXNFIEZDVQLKFQ-UHFFFAOYSA-N
• SMILES： O(CC(N)=O)C1C=CC(=CC=1OC)C(CC(=O)O)N

Computed Properties

• Exact Mass: 268.10592162Da
• Monoisotopic Mass: 268.10592162Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 125Ų

Additional information on 3-Amino-3-(4-(2-amino-2-oxoethoxy)-3-methoxyphenyl)propanoic acid

Recent Advances in the Study of 3-Amino-3-(4-(2-amino-2-oxoethoxy)-3-methoxyphenyl)propanoic acid (CAS: 554402-60-7)

The compound 3-Amino-3-(4-(2-amino-2-oxoethoxy)-3-methoxyphenyl)propanoic acid (CAS: 554402-60-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the unique structural features of 554402-60-7, which include an amino acid backbone coupled with a methoxyphenyl group and an amino-oxoethoxy side chain. This configuration is believed to contribute to its bioactivity, particularly in modulating specific enzymatic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on certain kinases involved in inflammatory responses, suggesting its potential as an anti-inflammatory agent.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 554402-60-7. A novel synthetic route, reported in Organic Letters (2024), employs a catalytic asymmetric hydrogenation step, which significantly improves the enantiomeric purity of the final product. This development is crucial for ensuring the compound's efficacy and safety in potential therapeutic applications.

Further investigations into the pharmacological properties of 3-Amino-3-(4-(2-amino-2-oxoethoxy)-3-methoxyphenyl)propanoic acid have revealed its ability to cross the blood-brain barrier (BBB), as evidenced by in vivo studies using rodent models. This property opens up possibilities for its use in treating neurological disorders. Preliminary data from a 2024 study in ACS Chemical Neuroscience indicate that the compound may modulate glutamate receptors, which are implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's.

Despite these promising findings, challenges remain in the clinical translation of 554402-60-7. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore these aspects, with the goal of advancing this compound into early-phase clinical trials.

In conclusion, 3-Amino-3-(4-(2-amino-2-oxoethoxy)-3-methoxyphenyl)propanoic acid represents a promising candidate for therapeutic development, with its unique chemical structure and multifaceted biological activities. Continued research into its mechanisms of action and optimization of its pharmacokinetic properties will be essential for realizing its full potential in medicine.